Cas no 5470-47-3 (Benzeneacetamide, a-(1-methylethyl)-)

• Product Name: Benzeneacetamide, a-(1-methylethyl)-
• CAS No: 5470-47-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 379365
• PubChem ID: 231373
• Update Time: 2025-04-19

Benzeneacetamide, a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-(1-methylethyl)-
• 3-methyl-2-phenylbutanamide
• 3-Methyl-2-phenyl-buttersaeure-amid
• 3-methyl-2-phenyl-butyric acid amide
• AC1L5LJY
• AC1Q5ITQ
• AG-J-17476
• AR-1F4224
• CTK5A2342
• Isopropyl-phenyl-acetamid
• NSC27485
• SureCN1483328
• DTXSID00282703
• NSC-27485
• 5470-47-3
• SCHEMBL1483328
• AKOS024322836
• NSC 27485

• Inchi： 1S/C11H15NO/c1-8(2)10(11(12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H2,12,13)
• InChI Key： TZWZKDIRNLJDQG-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09